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Compound of Interest

Compound Name: Cupric perchlorate

Cat. No.: B082784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric perchlorate hexahydrate,
focusing on its chemical properties, key applications in organic synthesis, and detailed safety
and handling protocols. The information is intended for professionals in research and
development who utilize or are considering this versatile reagent in their work.

Core Chemical and Physical Properties

Cupric perchlorate hexahydrate, also known as copper(ll) perchlorate hexahydrate, is a blue
crystalline solid.[1][2] It is a hydrated inorganic salt that is notable for its strong oxidizing
properties and its utility as a Lewis acid catalyst in various chemical transformations.[3][4] The
compound is hygroscopic, meaning it readily absorbs moisture from the air, and is highly
soluble in water.[2][5]

Table 1: Chemical Identifiers and Physical Properties of Cupric Perchlorate Hexahydrate
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Property Value Reference(s)
CAS Number 10294-46-9 [6][7]
Molecular Formula Cu(ClOa4)2:6H20 [7]

Molecular Weight 370.54 g/mol [11[7]

Blue crystalline
Appearance ] [1][3]
solid/chunks/powder

Density 2.225 g/mL at 25 °C
Melting Point 82 °C [2][8]
Solubility in Water 146 g/100 mL at 30 °C [2][8]

Copper(Il) perchlorate
Synonyms hexahydrate, Copper [6][7]
diperchlorate hexahydrate

Safety and Handling

Cupric perchlorate hexahydrate is a strong oxidizer and requires careful handling to avoid
potentially hazardous situations. Contact with combustible materials may intensify fire.[5][6] It is
also classified as a skin and eye irritant and may cause respiratory irritation.[6][9]

Table 2: Hazard and Precautionary Information for Cupric Perchlorate Hexahydrate
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Hazard Class

GHS
Pictograms

Hazard
Statements

Precautionary
Reference(s)
Statements

Oxidizing Solids
(Category 2)

GHSO03 (Flame

over circle)

H272: May
intensify fire;

oxidizer.

P210: Keep
away from heat,
sparks, open
flames, and hot
surfaces. No
smoking. P220:

Keep/Store away

[9](10]

from
clothing/combusti

ble materials.

Skin Irritation

(Category 2)

GHSO07
(Exclamation

mark)

H315: Causes

skin irritation.

P302+P352: IF
ON SKIN: Wash

: [9][10]
with plenty of

soap and water.

Eye Irritation
(Category 2A)

GHSO07
(Exclamation

mark)

H319: Causes
serious eye
irritation.

P305+P351+P33
8. IF IN EYES:
Rinse cautiously
with water for
several minutes. [9][10]
Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Specific Target
Organ Toxicity -
Single Exposure
(Category 3),
Respiratory Tract

Irritation

GHSO07
(Exclamation

mark)

H335: May
cause respiratory

irritation.

P261: Avoid
breathing

- [10]
dust/fume/gas/mi

st/vapors/spray.

Safe Handling and Storage Workflow
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Proper procedures are critical when working with this compound. The following diagram

outlines a logical workflow for the safe handling and use of cupric perchlorate hexahydrate.

Preparation

Wear appropridfie PPE before handiing

Personal Protective Equipment (PPE)

Store in a cool, dry, well-ventilated area away from incompatible substances (e.g., organic materials, reducing agents). [1]

Handle in a ventilated fume hood

Handling & Weighing

Wear safety goggles, gloves, and a lab coat. Use a respirator if dust is generated. [10, 15]

‘Add reagent carefully, avdid contact with combustibles

Experiment

Reaction Setup & Execution Minimize dust generation. Use with adequate ventilation. [7)

Monitor reagtion, then quench appropriately

Reaction Work-up & Quenching

|Segregate perchlorate waste

Post—Exi beriment

Waste Disposal

Follow established hazardous waste disposal protocols for oxidizing agents. [1]
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Figure 1: Safe handling workflow for cupric perchlorate hexahydrate.

Applications in Organic Synthesis

Cupric perchlorate hexahydrate is a versatile catalyst and reagent in a variety of organic
reactions. Its applications range from electrochemistry and materials science to catalysis in the
synthesis of complex organic molecules.[3][4]

Catalyst for the Synthesis of Polyhydroquinolines

Cupric perchlorate hexahydrate has been demonstrated as an efficient catalyst for the one-
pot, four-component synthesis of polyhydroquinolines.[11][12] This reaction, often performed
under solvent-free conditions with ultrasound irradiation, involves the condensation of an
aldehyde, a B-ketoester (like ethyl acetoacetate), dimedone, and ammonium acetate.[11][12]
This method is highlighted for its high yields, short reaction times, and adherence to green
chemistry principles.[11]

Experimental Protocol: General Procedure for the Synthesis of Polyhydroquinolines[12]

o Reactant Mixture: In an open vessel, a mixture of an aldehyde (1 mmol), dimedone (1
mmol), ethyl acetoacetate (1 mmol), and ammonium acetate (1.2 mmol) is prepared.

o Catalyst Addition: A catalytic amount of cupric perchlorate hexahydrate (10 mol%) is added
to the mixture.

o Reaction Conditions: The reaction mixture is subjected to ultrasound irradiation at a
frequency of 35 kHz at room temperature.

e Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC).
o Work-up: Upon completion, the reaction mixture is washed with cold water.

 Purification: The resulting solid product is purified by recrystallization from ethanol to afford
the desired polyhydroquinoline derivative.

Table 3: Examples of Polyhydroquinoline Synthesis using Cu(ClOa4)2:6H20[12]
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Entry Aldehyde Time (min) Yield (%)

1 Benzaldehyde 20 96
4-

2 25 97
Methoxybenzaldehyde
4-

3 25 95
Chlorobenzaldehyde

4 4-Nitrobenzaldehyde 35 88
4-

5 30 91
Bromobenzaldehyde

Oxidative Cyclization of Benzaldehyde Semicarbazones

Cupric perchlorate in acetonitrile can induce the oxidative cyclization of benzaldehyde
semicarbazones to yield the corresponding 1,2,4-triazolin-5-ones. This transformation provides
a route to an important class of heterocyclic compounds.

Synthesis of Macrocyclic Compounds

In the presence of various diamines, cupric perchlorate hexahydrate can act as a template,
facilitating the synthesis of macrocyclic copper(ll) complexes.[13] For example, the reaction of
1,4-bis(2-carboxyaldehyde phenoxy)butane with a diamine in the presence of Cu(ClOa4)2:6H20
leads to the formation of a macrocyclic Schiff base complex.[13]

Conclusion

Cupric perchlorate hexahydrate is a valuable reagent for researchers and drug development
professionals, primarily serving as a potent oxidizer and an effective Lewis acid catalyst. Its
application in multicomponent reactions, such as the synthesis of polyhydroquinolines,
showcases its potential for building complex molecular architectures efficiently. However, its
hazardous nature necessitates strict adherence to safety protocols. This guide provides the
foundational knowledge for its safe and effective use in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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